Cas no 554405-19-5 (2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 554405-19-5
• MF: C₁₃H₁₃ClN₂O₃S
• MW: 312.771920919418
• CID: 3104952
• PubChem ID: 2388932
• Update Time: 2025-11-01

2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(3,4-dimethoxy-phenyl)-thiazol-2-yl]-acetamide
• 2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide
• AKOS000115564
• 2-chloro-N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]acetamide
• 2-Chloro-N-[4-(3,4-dimethoxyphenyl)-2-thiazolyl]acetamide
• EN300-01928
• CS-0218743
• G38319
• 554405-19-5
• Z56889138
• DTXSID401195145

• Inchi： 1S/C13H13ClN2O3S/c1-18-10-4-3-8(5-11(10)19-2)9-7-20-13(15-9)16-12(17)6-14/h3-5,7H,6H2,1-2H3,(H,15,16,17)
• InChI Key： KFAZTFZCCMSGBA-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC(=CS1)C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 312.0335411Da
• Monoisotopic Mass: 312.0335411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.7Ų

Additional information on 2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide

Introduction to 2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 554405-19-5)

2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 554405-19-5, belongs to the thiazole derivatives class, which is well-known for its diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent, a dimethoxyphenyl moiety, and an acetamide group, which collectively contribute to its unique chemical properties and biological relevance.

The significance of 2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide lies in its potential as a lead compound for the development of novel pharmaceutical agents. Thiazole derivatives have been extensively studied due to their ability to interact with various biological targets, making them valuable candidates for drug discovery. The presence of the chloro group enhances the electrophilicity of the molecule, facilitating its participation in nucleophilic substitution reactions, which is crucial for further chemical modifications and derivatization. Additionally, the dimethoxyphenyl group introduces hydrophobicity and electronic effects that can influence the compound's binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide with target proteins. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways and cancer progression. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis that is often overexpressed in inflammatory conditions and certain types of cancer. The ability to modulate COX-2 activity could lead to the development of new anti-inflammatory and anticancer therapies.

The synthesis of 2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the thiazole core. Subsequent functionalization steps introduce the chloro group and the dimethoxyphenyl moiety. The final step involves the addition of the acetamide group, which is achieved through nucleophilic acylation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

In vitro studies have begun to unravel the pharmacological profile of 2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide. Initial experiments have demonstrated its ability to inhibit the growth of certain cancer cell lines by inducing apoptosis and inhibiting proliferation. The dimethoxyphenyl group appears to play a crucial role in these effects by modulating intracellular signaling pathways associated with cell survival and death. Furthermore, preliminary toxicity assays have shown that this compound exhibits moderate toxicity at higher concentrations but remains relatively safe at lower doses. These findings suggest that further optimization could lead to a promising candidate for clinical development.

The potential therapeutic applications of 2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide extend beyond oncology. Researchers are exploring its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Thiazole derivatives have been reported to possess neuroprotective properties by scavenging reactive oxygen species and inhibiting protease activity associated with neurodegeneration. The unique structural features of this compound may enable it to cross the blood-brain barrier and exert its effects directly on affected neurons.

The development of novel drug candidates like 2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. High-throughput screening (HTS) techniques have been instrumental in identifying promising hits from large libraries of compounds. Once a lead compound is identified, medicinal chemists employ structure-based drug design approaches to optimize its potency, selectivity, and pharmacokinetic properties. This iterative process involves synthesizing analogs with modified functional groups and evaluating their biological activity through in vitro assays.

The future prospects for 2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide are promising as ongoing research continues to uncover new therapeutic potentials. Advances in biotechnology have enabled high-resolution structural determination of target proteins using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights are crucial for designing molecules that can interact more effectively with biological targets. Additionally, machine learning algorithms are being used to predict drug-like properties and optimize synthetic routes more efficiently than traditional methods.

In conclusion, 2-chloro-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylacetamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential applications in treating cancer, inflammation-related diseases, and neurological disorders make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve，this compound will likely play an important role in shaping future therapeutic strategies.